Cas no 1823362-29-3 (2-Hydroxy-2-(o-chlorophenyl)cyclohexanone)

2-Hydroxy-2-(o-chlorophenyl)cyclohexanone structure

1823362-29-3 structure

Product Name:2-Hydroxy-2-(o-chlorophenyl)cyclohexanone

CAS No:1823362-29-3

Molecular Formula:C₁₂H₁₃ClO₂

Molecular Weight:224.683422803879

CID:4557931

2-Hydroxy-2-(o-chlorophenyl)cyclohexanone Properties

Names and Identifiers

- 2-(2-chlorophenyl)-2-hydroxycyclohexan-1-one
- (+/-)-2-(2-chlorophenyl)-2-hydroxycyclohexanone
- 2-(2-chlorophenyl)-2-hydroxycyclohexane-1-one
- (2RS)-2-(2-Chlorophenyl)-2-hydroxycyclohexanone
- Q27268881
- InChIKey： TXHGZWYEGMFTJB-UHFFFAOYSA-N
- Inchi： 1S/C12H13ClO2/c13-10-6-2-1-5-9(10)12(15)8-4-3-7-11(12)14/h1-2,5-6,15H,3-4,7-8H2
- SMILES： ClC1C=CC=CC=1C1(C(CCCC1)=O)O

Computed Properties

Exact Mass: 224.0604073 g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 224.0604073 g/mol
Heavy Atom Count: 15
Complexity: 254
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 37.3
Molecular Weight: 224.68

2-Hydroxy-2-(o-chlorophenyl)cyclohexanone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01W80Z-1mg	2-(2-Chlorophenyl)-2-hydroxycyclohexanone	1823362-29-3	≥98%	1mg	$126.00	2024-06-18
TRC	H949180-10mg	2-Hydroxy-2-(o-chlorophenyl)cyclohexanone	1823362-29-3		10mg	$ 230.00	2023-09-07

2-Hydroxy-2-(o-chlorophenyl)cyclohexanone Synthesis

Synthetic Circuit 1

6740-85-8

1823362-29-3

90717-17-2

Reaction Conditions

1.1 Reagents: Triethyl phosphite , Potassium carbonate Solvents: Dimethyl sulfoxide ; 35 h, 25 °C

Reference

: Process for (S)-Ketamine and (S)-Norketamine via Resolution Combined with Racemization

Gao, Shenghua; Gao, Xuezhi; Wu, Zenong; Li, Houyong; Yang, Zhezhou; et al, Journal of Organic Chemistry, 2020, 85(13), 8656-8664

Synthetic Circuit 2

6740-86-9

74-89-5

1823362-29-3

1878517-17-9

90717-17-2

90717-16-1

Reaction Conditions

1.1 Solvents: Ethanol , Water ; 48 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate ; 30 min, rt; 1 h, 20 °C

Reference

: Process Research and Impurity Control Strategy of Esketamine

Gao, Shenghua; Gao, Xuezhi; Yang, Zhezhou; Zhang, Fuli, Organic Process Research & Development, 2020, 24(4), 555-566

2-Hydroxy-2-(o-chlorophenyl)cyclohexanone Preparation Products

2-Hydroxy-2-(o-chlorophenyl)cyclohexanone Related Literature

1. Results of a “Whole Effluent Assessment” study from different industrial sectors in Germany according to OSPAR's WEA strategy†

Stefan Gartiser,Christoph Hafner,Sven Oeking,Albrecht Paschke J. Environ. Monit., 2009,11, 359-369
2. On the coupling of solvent characteristics to the electronic structure of solute molecules

Stuart Bogatko,Paul Geerlings,Frank De Proft Phys. Chem. Chem. Phys., 2014,16, 3807-3814
3. Back cover

CrystEngComm, 2018,20, 6359-6360
4. Nanoscale water soluble self-assembled zero-valent iron: role of stabilizers in their morphology†

Zaheer Khan,Shaeel Ahmed AL-Thabaiti,Shokit Hussain RSC Adv., 2016,6, 7267-7278
5. Anode potential controlled mechanism of oxidation of 9,10-dimethylanthracene

J. Chem. Soc. D, 1969, 848-849
6. Phytotoxic compounds produced by Fusarium equiseti. Part V. Transformation products of 4β,15-diacetoxy-3α,7α-dihydroxy-12,13-epoxytrichothec-9-en-8-one and the structures of nivalenol and fusarenone

J. Chem. Soc. C, 1970, 375-378
7. Plasmon-mediated photocatalytic activity of wet-chemically prepared ZnO nanowire arrays

Nono Arai,Toshihide Nabatame,Yoshiki Wada,Chung Vu Hoang Phys. Chem. Chem. Phys., 2015,17, 7395-7403
8. Get the light out: nanoscaling MOFs for luminescence sensing and optical applications†

Timothy C. Wang,F. Patrick Doty,Annabelle I. Benin,Joshua D. Sugar,Warren L. York,Eric W. Reinheimer,Vitalie Stavila,Mark D. Allendorf Chem. Commun., 2019,55, 4647-4650
9. The design of a mechanical wave-like DNA nanomachine for the fabrication of a programmable and multifunctional molecular device†

Xiaoli Zhu,Xiaoxia Chen,Fangfang Ban,Ya Cao,Jing Zhao,Guifang Chen Chem. Commun., 2017,53, 10504-10507
10. Terpene dispersion energy donor ligands in borane complexes†

Kristian L. Mears,Michelle A. Kutzleb,Cary R. Stennett,James C. Fettinger,Derrick C. Kaseman,Ping Yu,Petra Vasko,Philip P. Power Chem. Commun., 2022,58, 9910-9913

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